2-Methyl-2-propylhexanoic acid methyl ester

• CAS No.: 54798-83-3
• Molecular Formula: C11H22O2
• Molecular Weight: 186.29 g/mol
• IUPAC Name: methyl 2-methyl-2-propylhexanoate
• InChI: InChI=1S/C11H22O2/c1-5-7-9-11(3,8-6-2)10(12)13-4/h5-9H2,1-4H3
• InChI Key: IAKYULIBQBGDSJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C)(CCC)C(=O)OC

Description

2-Methyl-2-propylhexanoic acid methyl ester is an organic compound with the molecular formula C₁₁H₂₂O₂ and a molecular weight of 186.2912 g/mol . It is a type of ester, which is a class of compounds commonly found in nature and used in various industrial applications .

Preparation Methods

2-Methyl-2-propylhexanoic acid methyl ester can be synthesized through the esterification of 2-methyl-2-propylhexanoic acid with methanol. This reaction typically requires an acid catalyst, such as sulfuric acid, to proceed efficiently . The reaction conditions often involve heating the mixture under reflux to drive the reaction to completion . Industrial production methods may involve continuous flow processes to optimize yield and purity .

Chemical Reactions Analysis

2-Methyl-2-propylhexanoic acid methyl ester undergoes several types of chemical reactions, including:

Hydrolysis: In the presence of water and an acid or base catalyst, the ester can be hydrolyzed to yield 2-methyl-2-propylhexanoic acid and methanol.

Reduction: The ester can be reduced to the corresponding alcohol using reducing agents such as lithium aluminum hydride (LiAlH₄).

Transesterification: This reaction involves the exchange of the ester group with another alcohol, typically in the presence of a catalyst.

Scientific Research Applications

2-Methyl-2-propylhexanoic acid methyl ester has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a solvent in various chemical reactions.

Biology: The compound can be used in the study of esterases, enzymes that hydrolyze esters.

Medicine: Research into its potential therapeutic applications is ongoing, particularly in the development of prodrugs.

Industry: It is used in the manufacture of fragrances, flavors, and plasticizers.

Mechanism of Action

The mechanism of action of 2-Methyl-2-propylhexanoic acid methyl ester involves its hydrolysis to produce 2-methyl-2-propylhexanoic acid and methanol. The ester bond is cleaved by nucleophilic attack, typically facilitated by an acid or base catalyst . The resulting acid and alcohol can then participate in further biochemical or chemical reactions .

Comparison with Similar Compounds

2-Methyl-2-propylhexanoic acid methyl ester can be compared with other esters such as:

Methyl butanoate: Found in pineapple oil, it has a similar ester linkage but a different alkyl group.

Ethyl acetate: Commonly used as a solvent, it has a simpler structure with a shorter carbon chain.

Isopentyl acetate: Known for its banana-like odor, it has a branched alkyl group similar to this compound.

The uniqueness of this compound lies in its specific alkyl group, which imparts distinct physical and chemical properties .